4-(Trifluoromethyl)phenyl β-D-Glucopyranosiduronic Acid
4-(Trifluoromethyl)phenyl β-D-Glucopyranosiduronic Acid
Brand Name:
Vulcanchem
CAS No.:
176223-16-8
VCID:
VC0137692
InChI:
InChI=1S/C13H13F3O7/c14-13(15,16)5-1-3-6(4-2-5)22-12-9(19)7(17)8(18)10(23-12)11(20)21/h1-4,7-10,12,17-19H,(H,20,21)/t7-,8-,9+,10-,12+/m0/s1
SMILES:
C1=CC(=CC=C1C(F)(F)F)OC2C(C(C(C(O2)C(=O)O)O)O)O
Molecular Formula:
C13H13F3O7
Molecular Weight:
338.235
4-(Trifluoromethyl)phenyl β-D-Glucopyranosiduronic Acid
CAS No.: 176223-16-8
Reference Standards
VCID: VC0137692
Molecular Formula: C13H13F3O7
Molecular Weight: 338.235
CAS No. | 176223-16-8 |
---|---|
Product Name | 4-(Trifluoromethyl)phenyl β-D-Glucopyranosiduronic Acid |
Molecular Formula | C13H13F3O7 |
Molecular Weight | 338.235 |
IUPAC Name | (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[4-(trifluoromethyl)phenoxy]oxane-2-carboxylic acid |
Standard InChI | InChI=1S/C13H13F3O7/c14-13(15,16)5-1-3-6(4-2-5)22-12-9(19)7(17)8(18)10(23-12)11(20)21/h1-4,7-10,12,17-19H,(H,20,21)/t7-,8-,9+,10-,12+/m0/s1 |
Standard InChIKey | RNSOTMHOSNMJEN-GOVZDWNOSA-N |
SMILES | C1=CC(=CC=C1C(F)(F)F)OC2C(C(C(C(O2)C(=O)O)O)O)O |
PubChem Compound | 131699217 |
Last Modified | Nov 11 2021 |
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